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Compound of Interest

Compound Name: Biotin-D-Sulfoxide

Cat. No.: B8067910

Essential Safety and Handling Guide for Biotin-
D-Sulfoxide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Biotin-D-Sulfoxide in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
maintain laboratory integrity.

Hazard Identification and Classification

Biotin-D-Sulfoxide, a metabolite of biotin, is a chemical compound that requires careful
handling in a laboratory environment. While specific toxicity data for Biotin-D-Sulfoxide is
limited, the safety data for its stereocisomer, Biotin (R)-Sulfoxide, indicates that it is harmful if
swallowed[1]. As a precautionary measure, it is recommended to handle Biotin-D-Sulfoxide
with the same level of caution.

GHS Classification:
e Acute Toxicity - Oral (Category 4), H302: Harmful if swallowed[1]
Signal Word: Warning[1]

Hazard Pictogram:
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Physical and Chemical Properties

Understanding the physical and chemical properties of Biotin-D-Sulfoxide is crucial for safe
handling and storage.

Property Value

Chemical Formula C10H16N204S[2][3]
Molecular Weight 260.31 g/mol
Appearance Solid

Slightly soluble in Acetonitrile and DMSO.
Solubility Slightly soluble in water. Soluble in dilute alkali

hydroxide solution, alcohol and ether.

Storage Temperature -20°C

Stability Stable for at least 4 years when stored at -20°C.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Biotin-D-Sulfoxide
to minimize exposure and ensure personal safety.
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PPE Category

Recommended Equipment

Eye Protection

Chemical safety goggles or glasses approved
under government standards such as NIOSH
(US) or EN 166 (EU) are required to protect

against dust particles and splashes.

Hand Protection

Chemical-resistant, impervious gloves (e.g.,
nitrile rubber) should be worn. Always inspect
gloves before use and use proper glove removal

technique to avoid skin contact.

Body Protection

A laboratory coat or appropriate work uniform

should be worn to prevent skin exposure.

Respiratory Protection

If dust is generated, a NIOSH-approved N95 or
P1 (EN 143) dust mask should be used. For
higher exposure risks, a respirator may be
necessary. Work should ideally be conducted in

a fume hood or well-ventilated area.

Step-by-Step Handling and Operational Plan

A systematic approach to handling Biotin-D-Sulfoxide from receipt to disposal is critical for

safety and experimental accuracy.
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Operational Workflow for Handling Biotin-D-Sulfoxide

Preparation

Review Safety Data Sheet (SDS)

A /

Don Personal Protective Equipment (PPE)

A\

Prepare a clean and designated workspace
(preferably in a chemical fume hood)

Handling
\/

Retrieve Biotin-D-Sulfoxide from -20°C storage

4

Allow the container to equilibrate to room temperature
before opening to prevent moisture condensation

4

Weigh the required amount of the solid compound
using a calibrated balance in a contained environment

4

Prepare solutions by dissolving in an appropriate solvent
(e.g., DMSO), adding the solvent to the solid slowly

Post-Handling
Y

Securely cap and seal the stock container

A\

Return the stock container to -20°C storage

A\

Clean the workspace and any equipment used

Dis;i;)sal

Dispose of contaminated PPE and waste materials
in accordance with local, state, and federal regulations

Click to download full resolution via product page

Caption: Operational Workflow for Handling Biotin-D-Sulfoxide.
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First Aid Measures

In the event of exposure to Biotin-D-Sulfoxide, immediate action is required.

Exposure Route First Aid Procedure

Immediately call a poison center or doctor.
Rinse mouth with water. Do NOT induce

If Swallowed . . .
vomiting. Never give anything by mouth to an

unconscious person.

Remove contaminated clothing immediately.
) Wash the affected area with soap and plenty of
In Case of Skin Contact o
water. If skin irritation occurs, consult a

physician.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
In Case of Eye Contact ) . o .

do. Continue rinsing. If eye irritation persists,

seek medical attention.

Move the person to fresh air. If they are not
If Inhaled breathing, give artificial respiration. Consult a

physician if you feel unwell.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential to prevent contamination
and ensure a safe laboratory environment.
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Spill Response Decision Tree for Biotin-D-Sulfoxide

[Assess the spill size and risk)
Is it a small, manageable spill?

Earge Spill Procedura Clean up the spill

Wear appropriate PPE.
{D

Cover the spill with absorbent material.
Carefully sweep or scoop up the material.
Place in a sealed container for disposal.

Gecontaminate the spill area

Evacuate the immediate are
and alert others

Gontact Environmental Health and Safety (EHSD

Gispose of waste according to institutional guidelines]

Spill Managed

Click to download full resolution via product page

Caption: Spill Response Decision Tree.
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Disposal:

o All waste materials, including contaminated PPE, empty containers, and spilled material,
must be disposed of in accordance with local, regional, national, and international
regulations.

e Do not allow the product or large quantities of it to enter drains or watercourses.

e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Biotin-D-
Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8067910#personal-protective-equipment-for-
handling-biotin-d-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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